Cas no 61396-60-9 (1,1'-Biphenyl, 4-(3-butenyl)-)

• Product Name: 1,1'-Biphenyl, 4-(3-butenyl)-
• CAS No: 61396-60-9
• MF: C₁₆H₁₆
• MW: 208.298244476318
• CID: 480959
• PubChem ID: 20145625
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-(3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-(3-butenyl)-
• 1-but-3-enyl-4-phenylbenzene
• 61396-60-9
• 4-(3-butenyl)-1,1'-biphenyl
• 4-(4-Biphenyl)-1-butene
• IAKDLHAKDXXZBW-UHFFFAOYSA-N
• 4-(But-3-en-1-yl)-1,1'-biphenyl
• DTXSID60602943
• 4-But-3-enylbiphenyl

• Inchi： 1S/C16H16/c1-2-3-7-14-10-12-16(13-11-14)15-8-5-4-6-9-15/h2,4-6,8-13H,1,3,7H2
• InChI Key： IAKDLHAKDXXZBW-UHFFFAOYSA-N
• SMILES： C1(C=CC(C2C=CC=CC=2)=CC=1)CCC=C

Computed Properties

• Exact Mass: 208.12528
• Monoisotopic Mass: 208.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0